Cas no 1803758-93-1 (4-Cyano-2-hydroxy-3-methylbenzenesulfonyl chloride)

• Product Name: 4-Cyano-2-hydroxy-3-methylbenzenesulfonyl chloride
• CAS No: 1803758-93-1
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• CID: 5007102
• Update Time: 2025-06-09

4-Cyano-2-hydroxy-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-hydroxy-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H6ClNO3S/c1-5-6(4-10)2-3-7(8(5)11)14(9,12)13/h2-3,11H,1H3
• InChI Key： YDJRGNLJKOJHKH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C#N)=C(C)C=1O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.2
• Topological Polar Surface Area: 86.5

Additional information on 4-Cyano-2-hydroxy-3-methylbenzenesulfonyl chloride

4-Cyano-2-Hydroxy-3-Methylbenzenesulfonyl Chloride: A Comprehensive Overview

The compound 4-Cyano-2-Hydroxy-3-Methylbenzenesulfonyl Chloride (CAS No. 1803758-93-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as 4-CN-HMBS Cl, belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzenesulfonyl group substituted with a cyano group at the para position, a hydroxyl group at the ortho position, and a methyl group at the meta position, making it a versatile building block for chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of 4-CN-HMBS Cl in the development of novel materials with tailored properties. For instance, researchers have explored its role in the synthesis of high-performance polymers, where its sulfonyl chloride functionality serves as a reactive site for polymerization reactions. The cyano and hydroxyl groups provide additional functionalization opportunities, enabling the creation of materials with enhanced mechanical strength, thermal stability, and chemical resistance.

One of the most promising applications of 4-CN-HMBS Cl is in the field of drug discovery. Its unique combination of functional groups makes it an ideal candidate for use as a scaffold in medicinal chemistry. The sulfonyl chloride group can be converted into sulfonamides, which are known for their bioactivity and pharmacokinetic properties. Recent studies have demonstrated that derivatives of 4-CN-HMBS Cl exhibit potential anti-inflammatory and anticancer activities, opening new avenues for therapeutic development.

In addition to its role in pharmaceuticals, 4-CN-HMBS Cl has gained attention in the realm of electronic materials. Its aromatic structure and electron-withdrawing groups make it suitable for use in the synthesis of organic semiconductors. Researchers have reported that derivatives of this compound can be incorporated into organic field-effect transistors (OFETs), where they contribute to improved charge transport properties and device performance. These findings underscore its potential in advancing next-generation electronic devices.

The synthesis of 4-CN-HMBS Cl involves a multi-step process that typically begins with the preparation of the corresponding benzenesulfonic acid derivative. The introduction of the cyano and hydroxyl groups is achieved through nucleophilic substitution or oxidation reactions, followed by sulfonation to introduce the sulfonyl chloride functionality. Recent optimizations in synthetic protocols have focused on improving yield, reducing reaction time, and minimizing environmental impact. For example, microwave-assisted synthesis has been employed to accelerate key steps in the preparation of 4-CN-HMBS Cl, demonstrating its feasibility for large-scale production.

The physical and chemical properties of 4-CN-HMBS Cl are critical to its applications. It has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its reactivity is primarily governed by the sulfonyl chloride group, which undergoes nucleophilic substitution reactions with amines, alcohols, and other nucleophiles to form sulfonamides or sulfonate esters. The presence of electron-withdrawing groups such as cyano enhances the electrophilic character of the sulfonyl group, making it more reactive toward nucleophiles.

From an environmental perspective, understanding the fate and behavior of 4-CN-HMBS Cl is essential for its safe handling and disposal. Studies have shown that this compound undergoes hydrolysis under alkaline conditions to form benzenesulfonic acid derivatives, which are less hazardous but still require proper waste management practices. Regulatory agencies have established guidelines for handling sulfonyl chlorides to minimize occupational exposure and environmental contamination.

In conclusion, 4-Cyano-2-Hydroxy-3-Methylbenzenesulfonyl Chloride (CAS No. 1803758-93-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, contributing to advancements in pharmaceuticals, materials science, and electronics. As research continues to uncover new uses for this compound, its significance in modern chemistry is expected to grow further.